Cas no 1396576-16-1 (methyl 7-fluoro-1-{[2-(methylsulfanyl)phenyl]carbamoyl}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-fluoro-1-{[2-(methylsulfanyl)phenyl]carbamoyl}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1396576-16-1
• MF: C₁₉H₁₉FN₂O₃S
• MW: 374.429167032242
• CID: 5765610
• PubChem ID: 71794208
• Update Time: 2025-05-25

methyl 7-fluoro-1-{[2-(methylsulfanyl)phenyl]carbamoyl}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• F6249-0961
• VU0541266-1
• AKOS024544663
• methyl 7-fluoro-1-((2-(methylthio)phenyl)carbamoyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• methyl 7-fluoro-1-[(2-methylsulfanylphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• methyl 7-fluoro-1-{[2-(methylsulfanyl)phenyl]carbamoyl}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 1396576-16-1

• Inchi： 1S/C19H19FN2O3S/c1-25-19(24)22-10-9-12-7-8-13(20)11-14(12)17(22)18(23)21-15-5-3-4-6-16(15)26-2/h3-8,11,17H,9-10H2,1-2H3,(H,21,23)
• InChI Key： PRGCMHOTSDUGDP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C1C2C=C(C=CC=2CCN1C(=O)OC)F)=O

Computed Properties

• Exact Mass: 374.11004181g/mol
• Monoisotopic Mass: 374.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on methyl 7-fluoro-1-{[2-(methylsulfanyl)phenyl]carbamoyl}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Overview of Methyl 7-fluoro-1-{[2-(methylsulfanyl)phenyl]carbamoyl}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS 1396576-16-1)

The compound methyl 7-fluoro-1-{[2-(methylsulfanyl)phenyl]carbamoyl}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS 1396576-16-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and organic chemistry research. With its unique combination of a tetrahydroisoquinoline core and a methylsulfanylphenyl carbamoyl group, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its fluoro-substituted aromatic ring, which often enhances bioavailability and metabolic stability in medicinal compounds.

In recent years, the demand for fluorinated heterocycles like this molecule has surged due to their role in optimizing pharmacokinetic properties. The presence of the methyl ester moiety further adds to its versatility, making it a valuable intermediate in synthetic chemistry. Scientists exploring small-molecule therapeutics frequently investigate such scaffolds for their ability to modulate biological targets, including enzymes and receptors. The carbamoyl linkage in this compound also suggests potential interactions with protein binding sites, a hot topic in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS 1396576-16-1 represents an intriguing case study for multistep organic synthesis. The incorporation of both electron-withdrawing (fluoro) and electron-donating (methylsulfanyl) groups on adjacent rings creates a delicate balance of electronic effects. This characteristic aligns with current trends in fragment-based drug design, where researchers prioritize molecules with balanced polarity for improved drug-likeness. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing this compound’s purity and structural integrity.

Beyond its chemical properties, methyl 7-fluoro-1-{[2-(methylsulfanyl)phenyl]carbamoyl}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has sparked discussions in cheminformatics circles. Computational models predict its lipophilicity (LogP) and hydrogen-bonding capacity, key parameters in modern drug-likeness algorithms. These insights are invaluable for virtual screening campaigns, a growing area in AI-driven drug discovery. Moreover, the compound’s isoquinoline backbone is frequently explored in central nervous system (CNS) drug research, though specific applications remain proprietary in many cases.

Environmental and regulatory considerations also play a role in the study of CAS 1396576-16-1. While not classified as hazardous, its organosulfur component warrants evaluation under green chemistry principles. Researchers are increasingly adopting catalytic methods to synthesize such motifs with reduced waste, reflecting broader industry shifts toward sustainable pharmaceutical manufacturing. This aligns with frequent search queries like "eco-friendly synthesis of fluorinated compounds" and "benign by design in medicinal chemistry."

In conclusion, methyl 7-fluoro-1-{[2-(methylsulfanyl)phenyl]carbamoyl}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exemplifies the intersection of structural complexity and therapeutic potential. Its study contributes to advancing knowledge in fluorine chemistry, heterocyclic synthesis, and rational drug design—topics dominating contemporary scientific literature and patent filings. As the pharmaceutical industry continues to prioritize targeted molecular modifications, compounds like this will remain at the forefront of innovation.